Cas no 844901-01-5 (4-Pyridinecarboxamide, 2-chloro-N-(2,3-dimethylcyclohexyl)-)

• Product name: 4-Pyridinecarboxamide, 2-chloro-N-(2,3-dimethylcyclohexyl)-
• CAS No: 844901-01-5
• MF: C₁₄H₁₉N₂OCl
• MW: 266.76646
• CID: 1824392
• PubChem ID: 43176372

4-Pyridinecarboxamide, 2-chloro-N-(2,3-dimethylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide, 2-chloro-N-(2,3-dimethylcyclohexyl)-
• SCHEMBL701919
• AKOS017282330
• EN300-6558232
• CHEMBL3717908
• 2-chloro-N-(2,3-dimethylcyclohexyl)pyridine-4-carboxamide
• BDBM253839
• AKOS000205700
• 844901-01-5
• Z147126224
• US9459250, E44

• Inchi： InChI=1S/C14H19ClN2O/c1-9-4-3-5-12(10(9)2)17-14(18)11-6-7-16-13(15)8-11/h6-10,12H,3-5H2,1-2H3,(H,17,18)
• InChI Key： CCLPZPFYINXOKL-UHFFFAOYSA-N
• SMILES： CC1CCCC(C1C)NC(=O)C2=CC(=NC=C2)Cl

Computed Properties

• Exact Mass: 266.1185909g/mol
• Monoisotopic Mass: 266.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42Ų
• XLogP3: 3.8